2-(4-aminophenyl)propanoic acid hydrochloride
Description
“2-(4-aminophenyl)propanoic acid hydrochloride” is a chemical compound with the molecular formula C9H12ClNO2 . It is a derivative of propanoic acid, where one of the hydrogen atoms on the second carbon atom in the chain is replaced by a 4-aminophenyl group .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the InChI code 1S/C9H11NO2/c1-6(9(11)12)7-2-4-8(10)5-3-7/h2-6H,10H2,1H3,(H,11,12) . This indicates that the molecule consists of a propanoic acid backbone with a 4-aminophenyl group attached to the second carbon atom.
Physical And Chemical Properties Analysis
“this compound” is a white to brown solid . It has a molecular weight of 201.7 g/mol. The compound is stable under normal conditions and incompatible with strong oxidizing agents, strong acids, and strong bases .
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(4-aminophenyl)propanoic acid hydrochloride involves the reaction of 4-aminobenzonitrile with ethyl acrylate to form 2-(4-aminophenyl)propionitrile, which is then hydrolyzed to form 2-(4-aminophenyl)propanoic acid. The resulting acid is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "4-aminobenzonitrile", "ethyl acrylate", "sodium hydroxide", "hydrochloric acid", "water", "diethyl ether" ], "Reaction": [ "Step 1: 4-aminobenzonitrile is reacted with ethyl acrylate in the presence of sodium hydroxide to form 2-(4-aminophenyl)propionitrile.", "Step 2: The resulting propionitrile is hydrolyzed with water and hydrochloric acid to form 2-(4-aminophenyl)propanoic acid.", "Step 3: The resulting acid is then reacted with hydrochloric acid to form the hydrochloride salt.", "Step 4: The hydrochloride salt is isolated by filtration and washed with diethyl ether to obtain the final product." ] } | |
CAS RN |
129602-98-8 |
Molecular Formula |
C9H12ClNO2 |
Molecular Weight |
201.7 |
Purity |
95 |
Origin of Product |
United States |
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